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Compound of Interest

Compound Name: N-Boc norketamine

Cat. No.: B2751820

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of analytical methodologies for the
detection of norketamine and dehydronorketamine, key metabolites of the anesthetic and
antidepressant drug, ketamine. Understanding the nuances of detecting these compounds is
critical for pharmacokinetic studies, clinical monitoring, and forensic investigations. This
document outlines various experimental protocols and presents quantitative performance data
to aid in the selection of the most appropriate detection method for specific research needs.

Metabolic Pathway of Ketamine

Ketamine undergoes metabolism in the liver, primarily through N-demethylation to form its
active metabolite, norketamine. Norketamine is further metabolized via oxidation to the less
active dehydronorketamine.[1][2] Both metabolites, along with the parent drug, are primarily
excreted in the urine.[1] The extended detection window of dehydronorketamine, in particular,
makes it a valuable biomarker for assessing ketamine administration.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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